(S)-(+)-Mandelic Acid

• CAS No.: 17199-29-0
• Product Name: (S)-(+)-Mandelic Acid
• Molecular Formula: C8H8O3
• Molecular Weight: 152.15 g/mol
• IUPAC Name: (2S)-2-hydroxy-2-phenylacetic acid
• Standard InChI: InChI=1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)/t7-/m0/s1
• Standard InChIKey: IWYDHOAUDWTVEP-ZETCQYMHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H](C(=O)O)O
• SMILES: C1=CC=C(C=C1)C(C(=O)O)O
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)O)O
• Melting Point: 119 °C; 120-122°C
• Physical Description: Solid
• Description: (S)-mandelic acid is a (2S)-2-hydroxy monocarboxylic acid and a mandelic acid. It is a conjugate acid of a (S)-mandelate. It is an enantiomer of a (R)-mandelic acid.; Mandelic acid, also known as L-mandelate or (S)-mandelsaeure, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Mandelic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Mandelic acid has been detected in multiple biofluids, such as feces and urine. Mandelic acid has been linked to the inborn metabolic disorders including phenylketonuria.
• Solubility: 181000 mg/L (at 25 °C); 181.0 mg/mL
• Synonyms: (αS)-α-Hydroxybenzeneacetic Acid; L-Mandelic Acid; (+)-(S)-Mandelic Acid; (+)-L-Mandelic Acid; (+)-Mandelic Acid; (+)-α-Hydroxyphenylacetic Acid; (2S)-2-Hydroxy-2-(phenyl)ethanoic Acid; L-2-Phenylglycolic Acid
• PubChem Compound: 439616
• Last Modified: Nov 11 2021